N-(4-bromophenyl)-4-chlorodithiazol-5-imine

• IUPAC Name: N-(4-bromophenyl)-4-chlorodithiazol-5-imine
• InChI: InChI=1S/C8H4BrClN2S2/c9-5-1-3-6(4-2-5)11-8-7(10)12-14-13-8/h1-4H
• InChI Key: LJAVWPXZZIDCAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1N=C2C(=NSS2)Cl)Br
• Molecular Formula: C8H4BrClN2S2
• DSSTOX Substance ID: DTXSID10351974
• Molecular Weight: 307.6 g/mol
• Solubility: 1.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 75318-53-5

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It includes the starting materials, reagents, reaction conditions, and the overall yield of the reaction.

Molecular Structure Analysis

This involves the use of various spectroscopic techniques (like NMR, IR, UV-Vis, etc.) to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reaction conditions, the products formed, and the mechanism of the reaction.

Physical and Chemical Properties Analysis

This involves studying the compound’s physical properties (like melting point, boiling point, solubility, etc.) and chemical properties (like acidity, basicity, reactivity, etc.).

Scientific Research Applications

Organic Synthesis and Antidepressant Activity

• Imine derivatives of 5-amino-1,3,4-thiadiazole-2-thiol have been synthesized, showing significant anti-depressant activity in comparison to imipramine, a standard reference drug. These compounds demonstrated a decrease in immobility time, indicating potential antidepressant efficacy without neurotoxicity (Yusuf, Khan, & Ahmed, 2008).

Antimicrobial Activity

• Novel benzimidazole derivatives containing imine functions were synthesized and evaluated for their antimicrobial activity against various organisms. Some of these compounds showed moderate antimicrobial activity, suggesting their potential as leads for developing new antimicrobial agents (Kahveci, Yılmaz, Menteşe, Özil, & Karaoglu, 2014).

Material Science and Electrochemical Studies

• Symmetrical and unsymmetrical imines with thiazole and thiophene moieties have been synthesized, exhibiting thermal stability and promising optical and electrochemical properties. These materials offer insights into the development of new organic semiconductors with potential applications in solar cells and other electronic devices (Bogdanowicz, Jewłoszewicz, Dysz, Przybył, Dylong, Mech, Korona, Skompska, Kaim, Kamińska, & Iwan, 2020).

Crystallography and Molecular Structure

• The crystal structures of imidazole-4-imines show significant isomorphism and are characterized by weak specific intermolecular interactions. These findings highlight the role of weak forces in determining the crystal packing of similar compounds, which is crucial for the design of materials with desired physical properties (Skrzypiec, Mazurek, Wagner, & Kubicki, 2012).

Mechanism of Action

In the context of a biologically active compound, the mechanism of action refers to how the compound interacts with biological systems. This could involve binding to specific receptors, inhibition of certain enzymes, or a variety of other biochemical interactions.

Safety and Hazards

This involves studying the compound’s toxicity, flammability, and other hazards. It also includes appropriate handling and disposal methods.

Future Directions

This involves a discussion of potential future research directions. This could include potential applications of the compound, modifications that could be made to improve its properties, or new reactions that could be explored.